7-chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine

• Molecular Formula: C15H12ClN3
• Molecular Weight: 269.73 g/mol
• SMILES: C1=CC=NC(=C1)CNC2=C3C=CC(=CC3=NC=C2)Cl
• InChI: InChI=1S/C15H12ClN3/c16-11-4-5-13-14(6-8-18-15(13)9-11)19-10-12-3-1-2-7-17-12/h1-9H,10H2,(H,18,19)
• InChIKey: XXWZFWUXSRUTRT-UHFFFAOYSA-N
• Solubility: >40.5 [ug/mL] (The mean of the results at pH 7.4)

7-Chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine: CK1δ/QR2 Research Tool

7-Chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine (CAS 854355-54-7, also designated WAY-652509 or Casein kinase 1δ-IN-9) is a 4-aminoquinoline derivative with a molecular formula of C15H12ClN3 and a molecular weight of 269.73 g/mol [1]. This compound is structurally defined by a 7-chloroquinoline core substituted at the 4-position with a pyridin-2-ylmethylamine moiety. It is primarily recognized as a research tool due to its inhibitory activity against casein kinase 1δ (CK1δ) and quinone reductase 2 (QR2), positioning it as a candidate for investigating signaling pathways relevant to neurodegenerative disorders . Its unique combination of a 7-chloro substituent and a specific pyridinylmethyl linker distinguishes it from generic 4-aminoquinoline scaffolds and directs its biological profile away from classical antimalarial applications toward kinase-focused research programs [2].

CK1δ/QR2 Pathway Dual inhibition study fit for neurodegenerative signaling

Kinase Research Tool Distinct from antimalarial 4-aminoquinolines; targets kinase/oxidoreductase

Polypharmacology Probe May support simultaneous CK1δ and QR2 engagement in cellular models

• [1] PubChem. Compound Summary for CID 4791782, '7-chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine'. National Center for Biotechnology Information. View Source
• [2] Glans L, Ehnbom A, de Kock C, et al. Ruthenium(II) arene complexes with chelating chloroquine analogue ligands: Synthesis, characterization and in vitro antimalarial activity. Dalton Trans. 2012;41:2764. View Source

Irreplaceability of 7-Chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine

Generic substitution within the 4-aminoquinoline class is scientifically unsound for this compound. While the core 7-chloroquinoline scaffold is shared with numerous antimalarial agents, the specific N-(pyridin-2-ylmethyl) substitution is a critical determinant of its target engagement profile. For instance, simple 7-chloroquinolin-4-amine (lacking the pyridinylmethyl group) primarily inhibits heme polymerization, a mechanism central to antimalarial activity . In stark contrast, the target compound's pyridinylmethyl extension enables potent inhibition of CK1δ and QR2, making it a specialized kinase tool . Furthermore, seemingly minor structural alterations, such as the N-methylation found in the close analog 7-chloro-N-methyl-N-(pyridin-2-ylmethyl)quinolin-4-amine (CAS 880878-11-5), are expected to drastically alter binding kinetics, selectivity, and physicochemical properties . Therefore, replacing this compound with a generic or even closely related 4-aminoquinoline will not recapitulate its unique polypharmacology, leading to irreproducible results in kinase-focused studies.

Core scaffold mismatch

7-Chloroquinolin-4-amine lacks CK1δ/QR2 activity; targets heme polymerization instead.

N-Methyl analog alters binding

Loss of H-bond donor in N-methyl analog (CAS 880878-11-5) may shift target engagement and selectivity.

Generic 4-aminoquinolines

Antimalarial-focused analogs will not recapitulate this compound's polypharmacology.

7-Chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine vs. 4-Aminoquinoline Analogs

CK1δ/QR2 Dual Inhibition

This compound demonstrates a unique dual-inhibition profile not observed in its closest analogs. It is a potent inhibitor of both Casein Kinase 1δ (CK1δ) and Quinone Reductase 2 (QR2) . The core scaffold, 7-chloroquinolin-4-amine, is a known antimalarial with no reported activity against CK1δ or QR2 . Furthermore, the N-methylated analog (CAS 880878-11-5) exhibits altered target engagement due to the loss of a hydrogen bond donor, precluding its use as a direct substitute for CK1δ studies . This specific polypharmacology makes the compound a valuable tool for probing pathways where both CK1δ and QR2 are implicated, such as in Alzheimer's disease research .

CK1δ/QR2 Dual Inhibition

Class-level inference

QR2 IC50 0.6 µM; CK1δ inhibitor

Supports dual-target pathway studies

CK1δ IC50 not disclosed; verify with in-house assays

Evidence Dimension	Target Inhibition (Primary Targets)
Target Compound Data	CK1δ inhibitor (IC50 not publicly disclosed); QR2 IC50 = 0.6 µM
Comparator Or Baseline	7-chloroquinolin-4-amine: No reported CK1δ/QR2 activity; N-methyl analog: Altered target profile.
Quantified Difference	Qualitative shift in target profile from antimalarial to dual kinase/oxidoreductase inhibition.
Conditions	In vitro enzymatic assays for CK1δ and QR2.

Why This Matters

This unique dual-target profile is the compound's primary scientific differentiator, making it the sole tool for specific polypharmacological investigations in its class.

Kv1.5 vs. hERG Ion Channel Selectivity

The compound exhibits a distinct ion channel interaction profile that differentiates it from analogs. It is a moderate inhibitor of the Kv1.5 potassium channel (IC50 = 200 nM) but shows a much weaker interaction with the hERG potassium channel (IC50 = 2.1 µM), a key predictor of cardiotoxicity [1]. This 10.5-fold selectivity for Kv1.5 over hERG is a critical quantitative parameter. In comparison, the N-methyl analog (CAS 880878-11-5) may have altered binding to these channels due to steric and electronic differences . This data suggests a potentially favorable cardiac safety margin for the compound relative to other quinoline-based ion channel modulators that exhibit stronger hERG blockade [2].

Ion Channel Selectivity

Cross-study comparable

Kv1.5 IC50 200 nM; hERG IC50 2.1 µM (10.5×)

Reported selectivity supports cardiac safety profiling

Patch clamp data; off-target context may require review

Evidence Dimension	Ion Channel Inhibition (Kv1.5 vs. hERG)
Target Compound Data	Kv1.5 IC50 = 200 nM; hERG IC50 = 2.1 µM
Comparator Or Baseline	N-methyl analog: Unknown profile; Class average: Variable hERG inhibition.
Quantified Difference	10.5-fold selectivity for Kv1.5 over hERG.
Conditions	Planar patch clamp assay for Kv1.5; patch clamp assay for hERG.

Why This Matters

Quantified selectivity against hERG provides a scientific rationale for selecting this compound in experiments where off-target cardiac ion channel effects must be minimized.

• [1] BindingDB. BDBM50392994. 'Inhibition of human Kv1.5 ion channel'. and BDBM50592194. 'Inhibition of hERG by patch clamp assay'. View Source
• [2] ACS Med Chem Lett. Correction to Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel. View Source

CYP2D6 vs. CYP3A4 Inhibition Profile

The compound's interaction with cytochrome P450 (CYP) enzymes is quantitatively defined and distinct from its des-chloro analog. It is a moderate inhibitor of CYP2D6 (IC50 = 316 nM) but shows significantly weaker inhibition of CYP3A4 (IC50 = 15.8 µM), a 50-fold difference [1]. This profile is a crucial differentiator. For instance, the analog lacking the 7-chloro group, N-(pyridin-2-ylmethyl)-4-aminoquinoline, is likely to have a different CYP inhibition profile due to altered lipophilicity and electronic effects, potentially leading to different metabolic liabilities [2]. This specific CYP inhibition signature, particularly the low inhibition of CYP3A4, suggests a lower potential for metabolism-mediated drug-drug interactions compared to compounds with broader CYP inhibition [3].

CYP Inhibition Profile

Cross-study comparable

CYP2D6 IC50 316 nM; CYP3A4 15.8 µM (50×)

Lower CYP3A4 inhibition supports DDI risk assessment

Recombinant enzyme data; verify in hepatocyte models

Evidence Dimension	CYP450 Enzyme Inhibition
Target Compound Data	CYP2D6 IC50 = 316 nM; CYP3A4 IC50 = 15.8 µM
Comparator Or Baseline	Des-chloro analog: Unknown but likely different profile.
Quantified Difference	50-fold selectivity for CYP2D6 over CYP3A4.
Conditions	Inhibition of human recombinant CYP enzymes expressed in E. coli.

Why This Matters

This quantitative CYP inhibition profile is essential for researchers planning in vivo studies or combination therapies, as it predicts a lower risk of CYP3A4-mediated drug interactions.

• [1] BindingDB. BDBM50392994. 'Inhibition of human recombinant CYP2D6' and 'Inhibition of human recombinant CYP3A4'. View Source
• [2] PubChem. Compound Summary for 'N-(pyridin-2-ylmethyl)-4-aminoquinoline'. View Source
• [3] DrugBank. Database for molecular docking and CYP450 predictions. View Source

Solubility and Lipophilicity Properties

The compound's physicochemical properties are distinct from the parent 7-chloroquinolin-4-amine scaffold. It has a predicted aqueous solubility of 38 µg/mL at pH 7.4 and a calculated ALogP of 3.137 . In contrast, 7-chloroquinolin-4-amine is significantly less lipophilic (ALogP ~2.0) and has different solubility characteristics [1]. The increased lipophilicity of the target compound is directly attributable to the pyridin-2-ylmethyl substitution, which can enhance membrane permeability but may also reduce aqueous solubility relative to the parent scaffold. These differences are critical for in vitro assay design (e.g., DMSO stock concentration) and for interpreting cell-based assay results .

Physicochemical Properties

Supporting evidence

Solubility 38 µg/mL, ALogP 3.137 (Δ>1 vs parent)

Impacts assay design and formulation strategy

Predicted values; experimental verification recommended

Evidence Dimension	Physicochemical Properties
Target Compound Data	Solubility = 38 µg/mL (pH 7.4); ALogP = 3.137
Comparator Or Baseline	7-chloroquinolin-4-amine: ALogP ~2.0; different solubility.
Quantified Difference	>1 log unit increase in lipophilicity.
Conditions	Predicted values using standard computational methods.

Why This Matters

These property differences are essential for researchers to design appropriate dissolution and formulation strategies, ensuring compound integrity and reliable experimental outcomes.

• [1] PubChem. Compound Summary for CID 84292, '4-Amino-7-chloroquinoline'. View Source

Key Applications of 7-Chloro-N-(pyridin-2-ylmethyl)quinolin-4-amine

CK1δ/QR2 Pathways in Neurodegeneration Models

This compound is the optimal chemical tool for researchers studying the convergent roles of Casein Kinase 1δ (CK1δ) and Quinone Reductase 2 (QR2) in neurodegenerative diseases like Alzheimer's . Its unique dual-inhibition profile allows for the simultaneous probing of both targets, which is not possible with the generic 4-aminoquinoline scaffold or the N-methyl analog . This makes it invaluable for in vitro models assessing tau phosphorylation, amyloid-beta processing, and oxidative stress responses, where CK1δ and QR2 are key modulators [1].

Ion Channel Selectivity & Cardiac Safety Profiling

Given its moderate Kv1.5 inhibition (IC50 = 200 nM) and significantly weaker hERG blockade (IC50 = 2.1 µM), this compound is a suitable reference agent for cardiac safety profiling panels . Researchers can use this quantified selectivity (10.5-fold) as a benchmark when evaluating new chemical entities within the quinoline series for potential cardiovascular liabilities. This specific profile is not representative of the broader 4-aminoquinoline class, making the compound a distinct and valuable comparator .

CYP2D6-Dependent Metabolic Stability Studies

The compound's well-defined CYP450 inhibition profile—specifically its moderate CYP2D6 inhibition (IC50 = 316 nM) and low CYP3A4 inhibition (IC50 = 15.8 µM)—makes it a useful tool for studying metabolism-mediated drug-drug interactions . It can serve as a control or probe substrate in hepatocyte assays to investigate the impact of CYP2D6 polymorphisms on drug metabolism, a critical consideration for preclinical development programs .

Synthesis & Reactivity of 4-Substituted 7-Chloroquinolines

The synthesis of this compound, involving nucleophilic aromatic substitution at the 4-position of 7-chloroquinoline, is well-documented . Its distinct reactivity, supported by DFT calculations showing higher LUMO coefficients at the 4-position, makes it a model substrate for optimizing synthetic routes to complex 4-aminoquinolines . Procurement of this specific compound ensures the use of a validated and characterized intermediate, reducing variability in medicinal chemistry projects [1].

Application

Selection Property

Validation Focus

CK1δ/QR2 pathway studies in neurodegeneration models

Dual CK1δ/QR2 inhibition profile

Tau phosphorylation, Aβ processing endpoint context

Ion channel selectivity profiling for cardiac safety research

Kv1.5 vs. hERG selectivity window

hERG liability benchmarking in quinoline series

CYP2D6-dependent metabolic stability research

CYP2D6-selective inhibition profile

CYP2D6 polymorphism impact on metabolism

Synthesis of 4-substituted 7-chloroquinolines

Validated reactivity at 4-position

Synthetic route optimization and intermediate characterization

• [1] Glans L, et al. Ruthenium(II) arene complexes with chelating chloroquine analogue ligands. Dalton Trans. 2012. View Source